An In-depth Technical Guide to the Synthesis and Characterization of C.I. Vat Blue 4 (C.I. 564100)
An In-depth Technical Guide to the Synthesis and Characterization of C.I. Vat Blue 4 (C.I. 564100)
For Researchers, Scientists, and Drug Development Professionals
Introduction
C.I. Vat Blue 4, also known under the names Indanthrone and C.I. 69800, is a synthetic anthraquinone dye renowned for its exceptional fastness properties.[1][2] First synthesized in 1901 by René Bohn, it marked a significant milestone in the development of vat dyes, offering a brilliant blue hue with outstanding resistance to light, washing, and chemical agents.[3][4] This technical guide provides a comprehensive overview of the synthesis and characterization of C.I. Vat Blue 4, tailored for professionals in research and development. It is important to note that the Colour Index number initially provided, C.I. 564100, is incorrect; the correct designation for Vat Blue 4 is C.I. 69800.[1]
Synthesis of C.I. Vat Blue 4 (Indanthrone)
The primary industrial synthesis of Indanthrone involves the dimerization of 2-aminoanthraquinone under strongly alkaline conditions at elevated temperatures. This process, often referred to as alkaline fusion, has been subject to various modifications to improve yield and purity.
General Synthesis Workflow
Caption: General workflow for the synthesis of Indanthrone (Vat Blue 4).
Experimental Protocols
Several methods for the synthesis of Indanthrone have been reported. Below are detailed protocols based on established procedures.
Protocol 1: Traditional Alkaline Fusion
This method is a classic approach to the synthesis of Indanthrone.
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Materials:
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2-aminoanthraquinone
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Potassium hydroxide (KOH)
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Sodium hydroxide (NaOH)
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An oxidizing agent (e.g., potassium nitrate or potassium chlorate)
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Water
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Procedure:
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A mixture of potassium hydroxide and sodium hydroxide is melted in a reaction vessel.
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2-aminoanthraquinone and an oxidizing agent are added to the molten alkali.
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The mixture is heated to a temperature range of 220-235 °C.
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The reaction is maintained at this temperature with stirring for a specified period.
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After the reaction is complete, the mixture is cooled and diluted with water.
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The precipitated crude Indanthrone is collected by filtration.
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The crude product is then purified by vatting, which involves reduction with sodium hydrosulfite in an alkaline solution to form the soluble leuco form, followed by re-oxidation with air to precipitate the purified pigment.
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Protocol 2: Improved Synthesis in an Aprotic Polar Organic Solvent
This method, described in patent literature, aims to improve the yield and simplify the process.
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Materials:
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2-aminoanthraquinone
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Inorganic base (e.g., potassium hydroxide)
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Organic base
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Aprotic polar organic solvent (e.g., N,N'-dimethyl propyleneurea)
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Phase-transfer catalyst
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Oxygen or air
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Procedure:
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2-aminoanthraquinone is suspended in an aprotic polar organic solvent containing a phase-transfer catalyst.
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A strong base, such as potassium hydroxide, is added to the mixture.
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The reaction is carried out at a temperature between 95-180 °C while bubbling oxygen or air through the mixture to act as the oxidant.
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The reaction is monitored until completion.
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Upon completion, the mixture is filtered, and the solid product is washed and dried to yield high-purity Indanthrone.
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Characterization of C.I. Vat Blue 4 (Indanthrone)
The characterization of Indanthrone is crucial to confirm its identity and purity. A combination of physical and spectroscopic methods is employed.
Physical and Chemical Properties
A summary of the key physical and chemical properties of Indanthrone is presented in the table below.
| Property | Value |
| C.I. Name | Vat Blue 4 |
| C.I. Number | 69800 |
| Chemical Name | 6,15-Dihydroanthrazine-5,9,14,18-tetrone |
| CAS Number | 81-77-6 |
| Molecular Formula | C₂₈H₁₄N₂O₄ |
| Molecular Weight | 442.42 g/mol |
| Appearance | Blue-black powder |
| Melting Point | 470-500 °C (decomposes) |
| Solubility | Insoluble in water, acetic acid, acetone, ethanol, pyridine, toluene, and xylene. Slightly soluble in hot chloroform, o-chlorophenol, and quinoline. |
| Behavior in Acid | Turns brown in concentrated sulfuric acid, with a blue precipitate forming upon dilution. |
| Leuco Form (Alkaline) | Blue |
| Leuco Form (Acidic) | Reddish-blue |
Spectroscopic Data
Spectroscopic analysis provides detailed structural information and is essential for the unambiguous identification of Indanthrone.
UV-Visible Spectroscopy
The UV-Vis spectrum of Indanthrone is characterized by several absorption maxima.
| Wavelength (λmax) | Solvent | Molar Absorptivity (log ε) |
| 216 nm | Alcohol | 4.98 |
| 255 nm | Alcohol | 4.92 |
| 292.5 nm | Alcohol | 5.17 |
| 371 nm | Alcohol | 4.21 |
| 278 nm | Cellophane film | - |
Data sourced from PubChem.
Infrared (IR) Spectroscopy
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N-H stretching: Around 3300-3500 cm⁻¹
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C=O stretching (quinone): Around 1675 cm⁻¹
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C=C stretching (aromatic): Around 1600-1450 cm⁻¹
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C-N stretching: Around 1350-1250 cm⁻¹
Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to its low solubility in common NMR solvents, obtaining high-resolution NMR spectra for Indanthrone is challenging. However, based on the structure, the following signals would be anticipated:
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¹H NMR: Signals in the aromatic region (typically 7.0-9.0 ppm). The N-H protons would likely appear as a broad signal at a higher chemical shift.
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¹³C NMR: A complex spectrum with multiple signals in the aromatic region (110-150 ppm) and characteristic signals for the carbonyl carbons (around 180-190 ppm).
Mass Spectrometry
Mass spectrometry can be used to confirm the molecular weight of Indanthrone. The expected molecular ion peak [M]⁺ would be at m/z 442.42.
Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC)
HPLC is a valuable technique for assessing the purity of Indanthrone and for separating it from related impurities. A common method involves reverse-phase chromatography.
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Stationary Phase: C18 or other suitable reverse-phase column.
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Mobile Phase: A mixture of acetonitrile and water, often with an acid modifier like phosphoric acid or formic acid (for MS compatibility).
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Detection: UV-Vis detector set at one of the absorption maxima (e.g., 254 nm or a wavelength in the visible region).
Conclusion
C.I. Vat Blue 4 (Indanthrone) remains a significant dye due to its exceptional performance characteristics. Its synthesis, though challenging, is well-established, with ongoing research focused on improving efficiency and sustainability. The characterization of this molecule relies on a combination of physical property measurements and spectroscopic techniques, which together provide a comprehensive understanding of its identity, purity, and structure. This guide offers a foundational resource for researchers and professionals working with this important class of anthraquinone dyes.
